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Compound of Interest

Compound Name: 1-(4-Bromophenyl)cyclohexanol

CAS No.: 19920-80-0

Cat. No.: B3028393 Get Quote

Part 1: Executive Summary & Immediate Action
Directive: This compound is a halogenated organic solid. It must be segregated from non-

halogenated waste streams to prevent the formation of dioxins during incineration and to

protect standard fuel-blending equipment from corrosion.

Immediate Disposal Classification:

Waste Stream: Halogenated Organic Solids (or "High BTU with Halogens" if in solution).

RCRA Status: Non-listed (unless characteristic for toxicity/ignitability), but universally

managed as Hazardous Chemical Waste.

Primary Hazard: Skin/Eye Irritant, Aquatic Toxicity.[1][2]

Prohibited: Do NOT dispose of down the drain. Do NOT mix with oxidizers.

Part 2: Chemical Profile & Disposal Logic
To dispose of a chemical safely, one must understand its behavior. 1-(4-
Bromophenyl)cyclohexanol is a tertiary alcohol with a brominated aromatic ring.

Technical Specifications

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3028393?utm_src=pdf-interest
https://www.fishersci.com/store/msds?partNumber=AC147680025&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cyclohexanol_0175_6.0.pdf
https://www.benchchem.com/product/b3028393?utm_src=pdf-body
https://www.benchchem.com/product/b3028393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Operational Implication

CAS Number 19920-80-0
Use for waste manifesting and

inventory tracking.[3][4]

Physical State Solid (Crystalline)

Requires "Solid Waste"

containerization unless

dissolved.[3][4]

Molecular Formula C₁₂H₁₅BrO

Bromine content dictates the

"Halogenated" waste stream.

[3][4]

Solubility
Low in water; High in organics

(DCM, MeOH)

If dissolved in solvent, the

solvent dictates the liquid

waste stream (likely

Halogenated).[3][4]

Hazards
Irritant (Skin/Eye), Aquatic

Chronic

Personnel must wear nitrile

gloves and safety glasses.[3]

[4] Prevent release to

environment.[1]

The Logic of Segregation
Why do we segregate this specific compound?

Halogen Content: The bromine atom prevents this waste from being used in standard "fuel

blending" (where waste is burned for energy in cement kilns). Halogens form corrosive acids

(HBr) and toxic pollutants (dioxins/furans) if not incinerated at specific high temperatures with

scrubbers.

Regulatory Compliance: Mixing halogenated waste with non-halogenated waste often

downgrades the entire mixture to the more expensive "Halogenated" disposal tier, increasing

facility costs.

Part 3: Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Preparation
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Goal: Transform the chemical from "Reagent" to "Compliant Waste".

Identification: Confirm the material is 1-(4-Bromophenyl)cyclohexanol.[5] Check for purity.

If mixed with other reagents (e.g., heavy metals), the waste profile changes.

State Assessment:

Scenario A (Pure Solid): Proceed to Solid Waste Protocol.

Scenario B (In Solution): If dissolved in a solvent (e.g., Dichloromethane, Ethyl Acetate),

the waste is classified as Liquid Waste.

Crucial Rule: If the solvent is non-halogenated (e.g., Methanol) but contains this

brominated solute, the entire mixture must now be treated as Halogenated Waste.

Phase 2: Packaging & Labeling[7]
Protocol A: Solid Waste (Crystals/Powder)

Container: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated "Solid

Waste" drum.

Bagging: For added safety, place the solid in a clear, sealable bag (e.g., Ziploc) before

placing it in the drum. This minimizes dust generation.

Labeling:

Attach a hazardous waste tag.[6][7]

Constituents: Write "1-(4-Bromophenyl)cyclohexanol".

Hazard Checkbox: Mark "Toxic" and "Irritant".

Tag: "Solid Waste - Halogenated Organics".[6]

Protocol B: Liquid Waste (Mother Liquors/Rinsates)
Container: Use a chemically resistant safety can or glass bottle (amber preferred).

Segregation: Pour into the Halogenated Solvent Waste carboy.
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Note: Even if the solvent is Acetone (non-halogenated), the presence of the brominated

compound requires the Halogenated stream.

Headspace: Leave at least 10% headspace for expansion.

Labeling: List all solvents + "1-(4-Bromophenyl)cyclohexanol (<5%)".

Phase 3: Storage & Handoff[3][10]
Satellite Accumulation Area (SAA): Store the container in your lab's designated SAA.

Secondary Containment: Ensure the container is in a tray to catch potential leaks.

Cap Management: Keep the container closed at all times unless adding waste. Funnels must

be removed immediately after use.

Part 4: Visualizations
Disposal Decision Logic
This diagram guides the researcher through the decision-making process to ensure the

compound ends up in the correct waste stream.
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Figure 1: Decision tree for segregating brominated organic waste based on physical state and

solvent matrix.

Laboratory Workflow: Synthesis to Disposal
This workflow illustrates where waste is generated during a typical synthesis involving this

intermediate.
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Figure 2: Waste generation points during the use of 1-(4-Bromophenyl)cyclohexanol in
synthesis.

Part 5: Emergency Response (Spill Procedures)
In the event of a spill during disposal:

Solid Spill:

Do not create dust.[1][8]

Wear N95 mask, goggles, and nitrile gloves.

Use a scoop or stiff paper to collect the solid.

Place spilled material into the Solid Waste (Halogenated) container.

Wipe the area with a damp paper towel; dispose of the towel as solid waste.

Liquid Spill (Solution):

Evacuate the immediate area if volatile solvents are involved.

Cover with an absorbent pad or vermiculite.

Scoop absorbent into a bag and label as Solid Waste (Halogenated Debris).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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